Cas no 99459-48-0 (1-methyl-6-nitro-1H-Indole)

1-methyl-6-nitro-1H-Indole structure
1-methyl-6-nitro-1H-Indole structure
Product Name:1-methyl-6-nitro-1H-Indole
CAS No:99459-48-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD13178347
CID:803775
PubChem ID:10607359
Update Time:2025-04-19

1-methyl-6-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-6-nitro-1H-Indole
    • 1-mehtyl-6-nitro-1H-indole
    • 1-methyl-6-nitroindole
    • CS-0151166
    • MFCD13178347
    • N-Methyl-6-nitroindol
    • DTXSID80442368
    • BS-24644
    • SB15045
    • FT-0760261
    • 1-methyl6-nitroindole
    • 99459-48-0
    • AYGFFYXMDIOSFO-UHFFFAOYSA-N
    • SY259533
    • ZDA45948
    • SCHEMBL398253
    • AKOS016003313
    • DB-080601
    • DB-226296
    • MDL: MFCD13178347
    • Inchi: 1S/C9H8N2O2/c1-10-5-4-7-2-3-8(11(12)13)6-9(7)10/h2-6H,1H3
    • InChI Key: AYGFFYXMDIOSFO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C=CN(C)C=2C=1)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 76.5-78.5 ºC (ligroine )
  • Boiling Point: 339.2±15.0 °C at 760 mmHg
  • Flash Point: 159.0±20.4 °C
  • Solubility: Very slightly soluble (0.53 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-methyl-6-nitro-1H-Indole Security Information

1-methyl-6-nitro-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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abcr
AB457285-1 g
1-Methyl-6-nitro-1H-indole; .
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1g
€184.70 2023-04-22
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